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Compound of Interest

Compound Name: [Sar9,Met(O2)11]-SUBSTANCE P

Cat. No.: B12059080 Get Quote

Essential Safety and Handling Guide for
[Sar9,Met(O2)11]-Substance P
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of the potent tachykinin NK1 receptor agonist, [Sar9,Met(O2)11]-Substance P. Adherence to

these guidelines is critical to ensure personnel safety and maintain experimental integrity.

Personal Protective Equipment (PPE)
When handling [Sar9,Met(O2)11]-Substance P in its lyophilized powder form or in solution,

the following personal protective equipment is mandatory to prevent inhalation, dermal, and

ocular exposure.
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PPE Component Specification Rationale

Gloves Nitrile, powder-free

Provides a barrier against skin

contact. Two pairs should be

worn when handling the

powder.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes of

solutions or airborne particles

of the powder.

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection
Not generally required for

solutions

Handling of the lyophilized

powder should be performed in

a chemical fume hood or

biological safety cabinet to

avoid inhalation.

Operational Plan: From Receipt to Disposal
A systematic approach to handling [Sar9,Met(O2)11]-Substance P is crucial. The following

workflow outlines the key steps from receiving the compound to the final disposal of waste.
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Safe Handling and Disposal Workflow for [Sar9,Met(O2)11]-Substance P

Receiving and Storage

Preparation

Experimental Use

Disposal

Receive Vial

Inspect Vial for Damage

Store at Recommended Temperature

Equilibrate Vial to Room Temperature

Reconstitute in a Fume Hood

Aliquot into Working Solutions

Store Solutions Appropriately

Perform Experiment

Decontaminate Work Surfaces

Segregate Waste

Dispose of Waste via Approved Channels
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Caption: This diagram outlines the procedural workflow for the safe handling of

[Sar9,Met(O2)11]-Substance P.

Storage and Reconstitution
Proper storage and reconstitution are vital for maintaining the stability and activity of

[Sar9,Met(O2)11]-Substance P.

Parameter Lyophilized Powder Reconstituted Solution

Storage Temperature

-20°C for up to 3 years or

-80°C for long-term storage[1]

[2].

-20°C for up to 1 month or

-80°C for up to 1 year[1][2][3].

Recommended Solvent
Sterile water[1] or Dimethyl

sulfoxide (DMSO)[2].

Example Reconstitution
For a 10 mM stock solution in

DMSO[2].

Solubility

Soluble to 1 mg/ml in water

and 50 mg/mL in water

(sonication recommended)[1].

Experimental Protocol: Reconstitution of Lyophilized
[Sar9,Met(O2)11]-Substance P

Preparation: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature to prevent condensation.

Solvent Addition: In a chemical fume hood, add the desired volume of sterile water or DMSO

to the vial using a sterile pipette.

Dissolution: Gently swirl the vial to dissolve the peptide. If necessary, sonication can be used

to aid dissolution, particularly in water[1]. Avoid vigorous shaking.

Aliquoting: Once fully dissolved, aliquot the solution into smaller, single-use volumes to

prevent multiple freeze-thaw cycles.
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Storage: Store the aliquots at -20°C or -80°C as indicated in the table above[1][2][3].

Disposal Plan
All materials that have come into contact with [Sar9,Met(O2)11]-Substance P must be

considered chemical waste and disposed of according to institutional and local regulations.

Solid Waste: This includes empty vials, pipette tips, and contaminated gloves. These items

should be collected in a designated, sealed, and clearly labeled chemical waste container[4].

Liquid Waste: Unused or expired solutions of the peptide should be collected in a designated

liquid chemical waste container. Do not pour peptide solutions down the drain[4].

Decontamination: Work surfaces should be thoroughly cleaned after handling the peptide.

Signaling Pathway
[Sar9,Met(O2)11]-Substance P is a potent and selective agonist for the Tachykinin NK1

receptor (NK1R), a G protein-coupled receptor (GPCR)[5][6]. Upon binding, it primarily

activates Gq/11 proteins, initiating a downstream signaling cascade.
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Simplified NK1 Receptor Signaling Pathway
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Caption: Activation of the NK1 receptor by its agonist leads to the activation of Phospholipase

C and subsequent downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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